Cas no 919709-50-5 (2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 919709-50-5
• MF: C₂₁H₁₇FN₂OS
• MW: 364.435887098312
• CID: 6408536
• PubChem ID: 3335293
• Update Time: 2025-08-02

2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole
• Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-1-naphthalenyl-
• [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-naphthalen-1-ylmethanone
• AKOS024588666
• 919709-50-5
• F0630-0428
• (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(naphthalen-1-yl)methanone
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H17FN2OS/c22-17-10-8-15(9-11-17)14-26-21-23-12-13-24(21)20(25)19-7-3-5-16-4-1-2-6-18(16)19/h1-11H,12-14H2
• InChI Key： RVEYYJYSVCGRDS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NCCN1C(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 364.10456251g/mol
• Monoisotopic Mass: 364.10456251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 535.2±52.0 °C(Predicted)
• pka: 1?+-.0.60(Predicted)

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 919709-50-5 and Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole

The compound with the CAS number 919709-50-5 and the product name 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The molecular structure of this compound is highly intricate, featuring a combination of a naphthalene ring, a fluorophenyl group, and an imidazole moiety. The presence of the 4-fluorophenylmethylsulfanyl group introduces a fluorine atom, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes the compound particularly attractive for medicinal chemistry applications.

The naphthalene-1-carbonyl moiety in the compound's structure contributes to its overall stability and reactivity, enabling it to participate in various chemical reactions that are essential for drug synthesis. Additionally, the 4,5-dihydro-1H-imidazole ring provides a framework that is commonly found in biologically active molecules, suggesting that this compound may exhibit significant pharmacological properties.

Recent research in the field of chemical biology has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. Imidazole-based compounds have been shown to interact with a wide range of biological targets, including enzymes and receptors, making them valuable candidates for drug development. The specific modification of this compound with a naphthalene-1-carbonyl group enhances its potential as a pharmacophore, allowing for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs targeting various diseases. The structural features of 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole make it a versatile building block that can be modified to address specific therapeutic needs. For instance, researchers have explored its use in developing inhibitors for enzymes involved in cancer metabolism. The fluorine atom's electronic properties can modulate binding interactions with biological targets, potentially leading to more effective drug candidates.

In addition to its applications in oncology, this compound has shown promise in other areas of medicine. Studies have indicated that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The unique combination of structural elements in this molecule allows it to interact with bacterial enzymes and disrupt essential metabolic pathways.

The synthesis of 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications.

From a computational chemistry perspective, the study of this compound has provided valuable insights into molecular interactions and drug-receptor binding mechanisms. Molecular dynamics simulations and quantum mechanical calculations have been used to model how this molecule interacts with biological targets at an atomic level. These studies not only enhance our understanding of its pharmacological properties but also guide the design of more effective derivatives.

The potential applications of 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and nanotechnology due to its unique electronic properties. For example, it has been investigated as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices where its ability to absorb and emit light is highly advantageous.

As our understanding of complex biological systems continues to evolve, compounds like 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole will play an increasingly important role in drug discovery and therapeutic development. Their multifaceted structural features offer opportunities for innovation across multiple disciplines, from chemistry and biology to medicine and materials science.

In conclusion,2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-1-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919709-50-5) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for developing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new possibilities for this compound, 919709-50-5 will undoubtedly remain at the forefront of scientific innovation.